N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-(3-methoxy-N-(4-methylphenyl)sulfonylanilino)acetamide
• InChI: InChI=1S/C16H18N2O4S/c1-12-6-8-15(9-7-12)23(20,21)18(11-16(17)19)13-4-3-5-14(10-13)22-2/h3-10H,11H2,1-2H3,(H2,17,19)
• InChI Key: BZYGYZPVUIKJKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N)C2=CC(=CC=C2)OC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, also known as Mempes, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is a glycine transporter type 1 (GlyT1) inhibitor, which means it can modulate the levels of glycine in the brain. Glycine is an important neurotransmitter that is involved in various physiological processes, including the regulation of mood, cognition, and sleep.

Mechanism of Action

N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide works by inhibiting the reuptake of glycine in the brain, which increases the levels of glycine available for neurotransmission. Glycine acts as an N-methyl-D-aspartate (NMDA) receptor co-agonist, which means it can enhance the activity of the NMDA receptor. The NMDA receptor is involved in various physiological processes, including learning and memory.
Biochemical and Physiological Effects:
N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have various biochemical and physiological effects, including an increase in glycine levels in the brain, an improvement in cognitive function, and a reduction in symptoms of depression and schizophrenia. Additionally, N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide in lab experiments is its ability to selectively target the GlyT1 transporter, which means it can modulate the levels of glycine in the brain without affecting other neurotransmitters. Additionally, N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have a good safety profile and low toxicity. One limitation of using N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide, including:
1. Further investigation of the neuroprotective effects of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide in the treatment of neurodegenerative diseases.
2. Development of more potent and selective GlyT1 inhibitors based on the structure of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide.
3. Investigation of the effects of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide on other physiological processes, such as sleep and pain.
4. Exploration of the potential use of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide in combination with other drugs for the treatment of psychiatric disorders.
Conclusion:
In conclusion, N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is a GlyT1 inhibitor that can modulate the levels of glycine in the brain, which can lead to improvements in cognitive function and mood. N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been shown to have various advantages and limitations for lab experiments and has several future directions for further study.

Synthesis Methods

The synthesis of N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide involves the reaction of 3-methoxyaniline and 4-methylbenzenesulfonyl chloride in the presence of a base, followed by the addition of glycine and a coupling reagent. The resulting product is then purified using column chromatography to obtain pure N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide.

Scientific Research Applications

N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has been studied for its potential use in various scientific research applications, including the treatment of schizophrenia, depression, and cognitive disorders. Studies have shown that N~2~-(3-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide can increase the levels of glycine in the brain, which can lead to improvements in cognitive function and mood.